
Comprehensive Guide to Certificate of Analysis:
L-Threonine Hydrochloride Reference Standard

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: L-Threonine hydroChloride

CAS No.: 82650-07-5

Cat. No.: B3430341

Get Quote

Introduction: The Criticality of the Salt Form
In pharmaceutical development, the choice between a free base amino acid and its

hydrochloride salt is rarely arbitrary. While L-Threonine (CAS 72-19-5) is the standard

pharmacopeial article (USP/EP), L-Threonine Hydrochloride (CAS 82650-07-5) is frequently

employed in specific formulation matrices requiring lower pH stability or enhanced solubility

profiles in non-aqueous co-solvents.[1]

This guide dissects the Certificate of Analysis (CoA) for L-Threonine Hydrochloride. Unlike

the ubiquitous free base, the HCl salt often lacks a direct "Primary Pharmacopeial Reference

Standard" (e.g., there is no specific USP L-Threonine Hydrochloride RS). Therefore, the CoA

becomes the primary document of trust, requiring a higher level of scrutiny and often a rigorous

secondary qualification protocol against the free base primary standard.

The Certificate of Analysis Decoded
A robust CoA for L-Threonine Hydrochloride must validate three distinct attributes: Identity (is

it the correct enantiomer and salt?), Purity (is it free from related substances?), and Potency

(how much active moiety is present?).

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3430341#bc-rfq
https://www.benchchem.com/product/b3430341/docs?utm_src=pdf-body#comprehensive-guide-to-certificate-of-analysis-l-threonine-hydrochloride-reference-standard
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5702648.htm
https://www.benchchem.com/product/b3430341/docs?utm_src=pdf-body#comprehensive-guide-to-certificate-of-analysis-l-threonine-hydrochloride-reference-standard
https://www.benchchem.com/product/b3430341/docs?utm_src=pdf-body#comprehensive-guide-to-certificate-of-analysis-l-threonine-hydrochloride-reference-standard
https://www.benchchem.com/product/b3430341/docs?utm_src=pdf-body#comprehensive-guide-to-certificate-of-analysis-l-threonine-hydrochloride-reference-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical CoA Parameters & Specifications
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Parameter Method
Typical
Specification

Scientific Rationale

Assay (Titration)
Potentiometric

(AgNO3)

98.5% – 101.5%

(Dried Basis)

Measures the

Chloride counter-ion

to confirm

stoichiometry (1:1 salt

formation).[1]

Assay (HPLC)
Derivatization

(OPA/FMOC)
98.0% – 102.0%

Specific for the L-

Threonine moiety.[1]

Must align with the

titration assay.

Chloride Content
Ion Chromatography

or Titration
~22.8% (Theoretical)

Crucial: Distinguishes

the HCl salt from the

free base.[1]

Specific Rotation Polarimetry

Confirms the L-

enantiomer.[1] Note:

The rotation differs

significantly from the

free base due to pH

effects.

Loss on Drying (LOD) Gravimetric (105°C)

High moisture content

can hydrolyze the salt

or degrade the crystal

lattice.[1]

Residue on Ignition Gravimetric

Detects inorganic

impurities (e.g.,

sodium from pH

adjustment during

synthesis).[1]

Related Substances HPLC / TLC

Individual

; Total

Detects synthesis

byproducts like allo-

threonine or glycine.

[1]
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Expert Insight: The "Stoichiometric Gap"
A common red flag in L-Threonine HCl CoAs is a mismatch between the Chloride Assay and

the Threonine Assay.

Scenario: Threonine content is 99%, but Chloride is 18% (Theoretical is ~22.8%).

Diagnosis: This indicates incomplete salt formation (a mixture of free base and salt) or the

presence of non-stoichiometric hydrates. Action: Reject the lot for quantitative applications.

Comparative Analysis: Selecting the Right Standard
When sourcing a standard for L-Threonine HCl analysis, you generally face two options. The

choice dictates your regulatory risk profile.

Option A: Primary Reference Standard (Free Base)
Source: USP, EP, or BP (e.g., USP L-Threonine RS).[1]

Form: L-Threonine Free Base.[1]

Traceability: Absolute (Legal/Compendial).

Usage: You must mathematically convert the molecular weight when analyzing your L-

Threonine HCl samples.

Calculation:

[1]

Pros: Highest regulatory acceptance.[2]

Cons: Requires calculation; does not control for the Chloride counter-ion in your sample.

Option B: Certified Reference Material (CRM) - L-
Threonine HCl[1]

Source: ISO 17034 Accredited Manufacturer (e.g., Sigma TraceCERT, LGC).
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Form: L-Threonine Hydrochloride.[1][3]

Traceability: Traceable to SI units (often via qNMR or NIST SRM).

Usage: Direct comparison.

Pros: Direct matching of salt form; CoA includes uncertainty values (

).

Cons: Technically a "Secondary Standard" in the eyes of some pharmacopeias unless

qualified.[4]

Data Comparison: Stability & Solubility
Feature L-Threonine (Free Base) L-Threonine Hydrochloride

Water Solubility High (~90 g/L) Very High (>150 g/L)

Ethanol Solubility Insoluble
Slightly Soluble (due to ionic

character)

Hygroscopicity Low
Moderate (HCl salts are often

more hygroscopic)

pH (1% Solution) 5.0 – 6.5 (Isoelectric) 2.0 – 3.0 (Acidic)

Experimental Protocol: Qualification of Secondary
Standard
If you purchase a commercial "L-Threonine Hydrochloride" standard (non-compendial), you

must qualify it before use in GMP release testing.[1] This protocol validates the secondary

standard against the USP Primary Free Base Standard.

Protocol: HPLC-FLD Derivatization Method
Objective: Determine the purity and potency of L-Threonine HCl relative to USP L-Threonine

RS.

1. Reagents:
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Primary Std: USP L-Threonine RS (dried per monograph).[1]

Candidate Std: L-Threonine Hydrochloride (Candidate Lot).[1]

Derivatization Agent: OPA (o-phthalaldehyde) / 3-MPA (Mercaptopropionic acid).[1] Note:

Threonine is a primary amine; OPA is sufficient. FMOC is not strictly necessary unless

secondary amines are present.

2. Chromatographic Conditions:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse AAA),

.

Mobile Phase A: 40 mM

, pH 7.8.

Mobile Phase B: Acetonitrile : Methanol : Water (45:45:10).

Gradient: 0% B to 57% B over 20 min.

Detection: Fluorescence (Ex 340 nm / Em 450 nm).

Flow Rate: 1.0 mL/min.

3. Procedure:

Standard Prep: Dissolve USP L-Threonine RS to 100 µg/mL in 0.1 N HCl.

Sample Prep: Dissolve Candidate L-Threonine HCl to ~130.6 µg/mL in 0.1 N HCl (Equimolar

concentration).

Derivatization: Automated in-needle derivatization (verify injector program).

Injection: Inject 6 replicates of Standard and Sample.

4. Calculation (Potency Assignment):
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[1]

Acceptance Criteria:

The calculated potency must fall within 98.0% – 102.0% of the label claim on the Candidate

CoA.

RSD of injections

.

Visualizations
Diagram 1: Reference Standard Qualification Workflow
This workflow illustrates the decision process for validating a non-compendial L-Threonine HCl

standard.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5702648.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3430341?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need L-Threonine HCl Standard

Is USP L-Threonine HCl RS Available?

Use USP RS (Primary)

Yes

Source Commercial L-Thr HCl (Secondary)

No (Typical)

Execute Qualification Protocol
(vs USP L-Thr Free Base)

Required Tests:
1. HPLC Assay (Chiral)

2. Chloride Titration
3. IR Identification

Calculate Potency with MW Correction
(MW 155.58 / 119.12)

Is Potency 98.0 - 102.0%?

Approve as Qualified Secondary Standard

Yes

Reject / Investigate Stoichiometry

No

Click to download full resolution via product page
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Caption: Workflow for qualifying a secondary L-Threonine HCl standard against a primary Free

Base standard.

Diagram 2: Analytical Decision Tree (Salt vs. Free Base)
Helping the analyst decide which form to use in formulation vs. analysis.

Select Standard Type Application Type?

Regulatory Release
(GMP)

Early R&D / Solubility Studies

Use USP L-Threonine RS
(Free Base)

Mandatory Traceability

Solvent System?

Aqueous Buffer

Organic/Low pH

L-Threonine Free Base
(Standard)

L-Threonine HCl
(Enhanced Solubility)

Click to download full resolution via product page

Caption: Decision matrix for selecting between Free Base and Hydrochloride standards based

on application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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